MFCD18323369

• IUPAC Name: 4-[4-(hydroxymethyl)phenyl]pyridine-3-carboxylic acid
• InChI: InChI=1S/C13H11NO3/c15-8-9-1-3-10(4-2-9)11-5-6-14-7-12(11)13(16)17/h1-7,15H,8H2,(H,16,17)
• InChI Key: RSVKQIJIRSRBKX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CO)C2=C(C=NC=C2)C(=O)O
• Molecular Formula: C13H11NO3
• DSSTOX Substance ID: DTXSID60692460
• Molecular Weight: 229.23 g/mol
• CAS No.: 1262011-36-8

Description

The compound “MFCD18323369” is a chemical entity with unique properties and applications. It is known for its specific molecular structure and reactivity, making it valuable in various scientific and industrial fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of “MFCD18323369” involves multiple steps, each requiring precise reaction conditions. The synthetic route typically includes:

Initial Reactants: The process begins with the selection of appropriate starting materials, which are chosen based on their reactivity and availability.

Reaction Conditions: The reactions are carried out under controlled temperatures and pressures to ensure the desired product formation. Catalysts may be used to enhance the reaction rate and yield.

Purification: The final product is purified using techniques such as crystallization, distillation, or chromatography to achieve the required purity.

Industrial Production Methods

In an industrial setting, the production of “this compound” is scaled up using large reactors and continuous flow systems. The process is optimized for efficiency, cost-effectiveness, and environmental sustainability. Key steps include:

Bulk Reactants: Large quantities of reactants are used to produce the compound on a commercial scale.

Automated Systems: Automated systems control the reaction parameters, ensuring consistent quality and yield.

Waste Management: Proper waste management practices are implemented to minimize environmental impact.

Chemical Reactions Analysis

Types of Reactions

“MFCD18323369” undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions involve the use of reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Substitution reactions occur when one functional group is replaced by another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

The reactions involving “this compound” typically require specific reagents and conditions:

Oxidation: Conducted in acidic or basic media, often at elevated temperatures.

Reduction: Performed under inert atmospheres to prevent unwanted side reactions.

Substitution: Carried out in solvents like dichloromethane or ethanol, with controlled temperatures.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example:

Oxidation: Produces oxidized derivatives with higher oxidation states.

Reduction: Yields reduced forms with lower oxidation states.

Substitution: Results in compounds with new functional groups replacing the original ones.

Scientific Research Applications

“MFCD18323369” has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent or intermediate in organic synthesis and catalysis.

Biology: Employed in biochemical assays and as a probe for studying biological processes.

Medicine: Investigated for its potential therapeutic properties and as a drug candidate.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which “MFCD18323369” exerts its effects involves interactions with specific molecular targets and pathways. These include:

Molecular Targets: The compound binds to particular enzymes or receptors, modulating their activity.

Pathways: It influences biochemical pathways, leading to changes in cellular functions and responses.

Comparison with Similar Compounds

“MFCD18323369” can be compared with other similar compounds to highlight its uniqueness:

Similar Compounds: Examples include compounds with analogous structures or functional groups.

Uniqueness: “this compound” may exhibit distinct reactivity, stability, or biological activity compared to its analogs.

By understanding the detailed properties and applications of “this compound,” researchers can harness its potential in various scientific and industrial domains.